2-Trifluoromethylaminobenzene-3,4,5,6-d4
Cat. No. B1486997
M. Wt: 165.15 g/mol
InChI Key: VBLXCTYLWZJBKA-RHQRLBAQSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06713484B2
Procedure details
A mixture of 7-amino-4-methylthiopyrido[4,3-d]pyrimidine (300 mg, l.56 mmol), 2-aminobenzotrifluoride hydrochloride (1.00 g, 5.06 mmol) and 2-aminobenzotrifluoride (2.00 g, 12.4 mmol) is stirred at 160° C. for 10 min. The resulting product is neutralized with excess NaHCO3, dissolved in MeOH/CHCl3, dried onto silica gel and chromatographed over silica gel (6-7%; MeOH/CH2Cl2) to give 7-amino-4-(2-trifluoromethylanilino)pyrido[4,3-d]pyrimidine (194 mg, 41%) as a cream solid, mp (MeOH/CHCl3/light petroleum) 126-130 ° C. (dec.). 1H NMR (DMSO) δ 10.60 (1H, brs), 9.17 (1H, brs), 8.13 (1H, brs), 7.76, 7.69 (1H, 1H, m, m), 7.45 (2H, m), 6.66 (2H, brs), 6.36 (1H, s).
Yield
41%
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[N:11]=[CH:10][C:9]2[C:8](SC)=[N:7][CH:6]=[N:5][C:4]=2[CH:3]=1.Cl.[NH2:15][C:16]1[CH:21]=[CH:20][CH:19]=[CH:18][C:17]=1[C:22]([F:25])([F:24])[F:23].NC1C=CC=CC=1C(F)(F)F.C([O-])(O)=O.[Na+]>CO.C(Cl)(Cl)Cl>[NH2:1][C:2]1[N:11]=[CH:10][C:9]2[C:8]([NH:15][C:16]3[CH:21]=[CH:20][CH:19]=[CH:18][C:17]=3[C:22]([F:23])([F:24])[F:25])=[N:7][CH:6]=[N:5][C:4]=2[CH:3]=1 |f:1.2,4.5,6.7|
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Inputs
Step One
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Name
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Quantity
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300 mg
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Type
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reactant
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Smiles
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NC1=CC=2N=CN=C(C2C=N1)SC
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Name
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Quantity
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1 g
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Type
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reactant
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Smiles
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Cl.NC1=C(C=CC=C1)C(F)(F)F
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Name
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Quantity
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2 g
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Type
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reactant
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Smiles
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NC1=C(C=CC=C1)C(F)(F)F
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(=O)(O)[O-].[Na+]
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CO.C(Cl)(Cl)Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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160 °C
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Stirring
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Type
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CUSTOM
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Details
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is stirred at 160° C. for 10 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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dried onto silica gel
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CUSTOM
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Type
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CUSTOM
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Details
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chromatographed over silica gel (6-7%; MeOH/CH2Cl2)
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Outcomes
Product
Details
Reaction Time |
10 min |
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Name
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Type
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product
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Smiles
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NC1=CC=2N=CN=C(C2C=N1)NC1=C(C=CC=C1)C(F)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 194 mg | |
| YIELD: PERCENTYIELD | 41% | |
| YIELD: CALCULATEDPERCENTYIELD | 12.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
